Cas no 2228602-23-9 (3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 2228602-23-9
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6052525
• PubChem ID: 165629047
• Update Time: 2025-06-08

3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol
• 2228602-23-9
• EN300-1789354

• Inchi： 1S/C10H13F2NO2/c1-15-10-7(6(4-13)5-14)2-3-8(11)9(10)12/h2-3,6,14H,4-5,13H2,1H3
• InChI Key： RSNJNPNXPVLPOT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(CO)CN)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2228602-23-9)

The compound 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2228602-23-9) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3,4-difluoro-2-methoxyphenyl group and an amino-propanol backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s difluoromethoxy moiety is particularly noteworthy, as it can influence binding affinity and selectivity in biological systems. Such features align with current trends in precision medicine and targeted therapy, making it a subject of intense study.

The synthesis of CAS No. 2228602-23-9 involves multi-step organic reactions, including aryl fluorination and reductive amination. These processes are critical for achieving high purity and yield, which are essential for research and development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further applications. The growing interest in high-throughput screening and fragment-based drug design has further highlighted the importance of such well-defined intermediates.

From a commercial perspective, 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol is gaining traction in the fine chemicals market. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound’s versatility also extends to material science, where its structural motifs can be incorporated into polymers or coatings for specialized applications. This dual utility underscores its relevance across multiple disciplines.

Environmental and safety considerations are paramount when handling CAS No. 2228602-23-9. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Regulatory compliance with REACH and other global standards ensures its safe use in research settings. These precautions align with the broader industry shift toward green chemistry and sustainable practices.

Looking ahead, the potential of 3-amino-2-(3,4-difluoro-2-methoxyphenyl)propan-1-ol in drug development is immense. Its role as a building block for small-molecule therapeutics is particularly promising, given the rise of orphan drugs and rare disease treatments. As researchers continue to explore its properties, this compound may emerge as a cornerstone in the design of next-generation pharmaceuticals. The integration of AI-driven drug discovery tools could further accelerate its adoption, making it a focal point for innovation in the life sciences.